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Compound of Interest

Compound Name: Isopentyl octanoate

Cat. No.: B1206500

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isopentyl octanoate (CAS No. 2035-99-6) is a fatty acid ester recognized for its potent fruity
aroma, often described with notes of banana and pear.[1][2] As an ester, it belongs to a class of
organic compounds widely utilized in the fragrance industry to impart sweet and fruity scents.[3]
[4] This document provides detailed application notes and experimental protocols for the use of
isopentyl octanoate in fragrance formulations, intended for researchers, scientists, and
professionals in drug development who may be exploring novel applications for this molecule,
including its use as a sensory marker or in products where a pleasant aroma is desired.

Physicochemical Properties and Odor Profile

Isopentyl octanoate's chemical and physical properties are crucial for its application in
fragrance formulation. Its relatively high molecular weight and boiling point contribute to its low
volatility, making it a middle to base note in a fragrance composition with good substantivity.
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Property Value Reference

Chemical Name 3-methylbutyl octanoate [1]

Isoamyl octanoate, Isoamyl

Synonyms caprylate [1][5]
CAS Number 2035-99-6 [6]
Molecular Formula C13H2602 [1]
Molecular Weight 214.35 g/mol [6]
Appearance Colorless liquid [7]

] Fruity, sweet, with notes of
Odor Profile [21[7]
banana and pear

Odor Strength Medium [8]

Boiling Point 267-268 °C [7]

0.024 mmHg @ 25 °C
Vapor Pressure _ [8]
(estimated)

Substantivity on Skin Approximately 64 hours [8]
Up to 2.0% in fragrance

Recommended Usage [8]
concentrate

Application in Fragrance Accords

Isopentyl octanoate is a versatile ingredient that can be incorporated into various fragrance
accords to provide a rich, fruity character. Its sweet and slightly waxy notes can enhance floral
bouquets and add a natural-smelling fruitiness to a wide range of fragrance types.

» Fruity Accords: As a primary component, it can be blended with other esters like isoamyl
acetate (banana), ethyl butyrate (pineapple), and hexyl acetate (pear) to create complex and
realistic fruit notes.[9]

o Floral Accords: In floral fragrances, particularly white florals like jasmine and tuberose, a
small amount of isopentyl octanoate can lift the top notes and introduce a subtle, natural
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fruitiness that enhances the overall scent profile.

o Gourmand Accords: Its sweet, candy-like facets can be used in gourmand compositions to
create edible-smelling fragrances, complementing notes like vanilla, caramel, and chocolate.

Experimental Protocols
Protocol 1: Stability Testing of a Fragrance Formulation
Containing Isopentyl Octanoate

Objective: To assess the physical and chemical stability of a fragrance oil containing isopentyl
octanoate over time and under various environmental conditions.

Materials:

e Fragrance formulation containing isopentyl octanoate

o Control fragrance formulation (without isopentyl octanoate, if applicable)
e Glass vials with airtight caps

e Oven/incubator

» Refrigerator

e UV light chamber

e Gas Chromatograph-Mass Spectrometer (GC-MS)

e pH meter

Viscometer

Procedure:
o Sample Preparation: Prepare multiple aliquots of the fragrance formulation in glass vials.

o Storage Conditions: Store the samples under the following conditions:
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o Room temperature (20-25°C) with and without UV light exposure.
o Elevated temperature (40°C).

o Refrigerated temperature (4°C).

o Evaluation Time Points: Evaluate the samples at initial time (T=0) and at regular intervals
(e.g., 1, 2, 4, 8, and 12 weeks).

e Physical Evaluation: At each time point, visually inspect the samples for any changes in
color, clarity, and phase separation.

e Chemical Evaluation:
o pH Measurement: Measure the pH of the fragrance oil (if applicable, in a diluted solution).
o Viscosity Measurement: Measure the viscosity of the formulation.

o GC-MS Analysis: Analyze the chemical composition of the fragrance oil using GC-MS to
identify any degradation of isopentyl octanoate or other components.

e Odor Evaluation: A trained sensory panel should evaluate the odor profile of the samples at
each time point to detect any changes in the fragrance character.

Data Analysis: Compare the physical, chemical, and sensory data from the different storage
conditions and time points to the initial data to determine the stability of the formulation.[10][11]
[12][13][14]

Protocol 2: Sensory Panel Evaluation of a Fragrance
Containing Isopentyl Octanoate

Objective: To characterize the odor profile of a fragrance containing isopentyl octanoate and
to determine its perceived intensity and longevity on the skin.

Materials:

e Fragrance formulation containing isopentyl octanoate.
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Control fragrance (without isopentyl octanoate or a commercial benchmark).
Odorless blotter strips.

Trained sensory panelists (typically 10-15).

Sensory evaluation booths with controlled ventilation and lighting.

Data collection software or forms.

Procedure:

Panelist Training: Train panelists on the specific aroma descriptors relevant to the fragrance
being tested. Provide reference standards for key attributes.

Sample Preparation: Apply a standardized amount of the fragrance onto blotter strips or
directly onto the panelists’ skin (forearm).

Evaluation:

o On Blotter: Panelists evaluate the fragrance on the blotter strip at different time intervals
(e.g., immediately after application, 15 min, 1 hr, 4 hrs, 8 hrs) to assess the evolution of
the scent.

o On Skin: Panelists evaluate the fragrance on their skin at similar time intervals to assess
its performance and longevity in a real-use scenario.

Data Collection: Panelists rate the intensity of predefined sensory attributes (e.g., fruity,
banana, pear, sweet, floral) on a structured scale (e.g., a 10-point scale). They can also
provide qualitative descriptions.[15][16][17][18][19]

Data Analysis: Analyze the quantitative data using statistical methods (e.g., ANOVA) to
determine significant differences in sensory attributes between the test fragrance and the
control, and to track the changes in the odor profile over time.

Protocol 3: Quantification of Isopentyl Octanoate
Release from Skin using Headspace SPME-GC-MS
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Objective: To quantitatively measure the release of isopentyl octanoate from the skin over

time to determine its substantivity and evaporation profile.

Materials:

Fragrance formulation containing a known concentration of isopentyl octanoate.
Human volunteers.

Solid-Phase Microextraction (SPME) device with a suitable fiber (e.g., PDMS/DVB).
Inert glass funnels or sampling chambers.

Gas Chromatograph-Mass Spectrometer (GC-MS).

Internal standard (e.g., a stable isotope-labeled version of isopentyl octanoate or another
non-interfering compound).

Procedure:

Fragrance Application: Apply a precise amount of the fragrance formulation to a defined area
on the forearm of the volunteers.

Headspace Sampling: At specified time intervals (e.g., 0, 1, 2, 4, 6, 8 hours), place the glass
funnel over the application site to create a sealed headspace.

SPME Extraction: Expose the SPME fiber to the headspace for a fixed period to adsorb the
volatile compounds.

GC-MS Analysis:
o Desorb the collected analytes from the SPME fiber in the GC injection port.
o Separate the compounds using an appropriate GC column.

o lIdentify and quantify isopentyl octanoate using the mass spectrometer, with the aid of
the internal standard.[20][21][22][23]
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o Data Analysis: Plot the concentration of isopentyl octanoate detected in the headspace at
each time point to create an evaporation profile. This data provides a quantitative measure of
the fragrance's substantivity on the skin.

Visualizations
Olfactory Signaling Pathway for a Fruity Ester

Click to download full resolution via product page

Olfactory signal transduction pathway for a fruity ester.

Experimental Workflow for Fragrance Evaluation
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Workflow for comprehensive fragrance evaluation.

Logical Relationship of Fragrance Notes
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Classification of isopentyl octanoate within fragrance notes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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